![molecular formula C9H12O B6239963 rac-1-[(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]ethan-1-one, endo CAS No. 824-60-2](/img/no-structure.png)
rac-1-[(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]ethan-1-one, endo
Overview
Description
Rac-1-[(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]ethan-1-one, endo (Rac-1-endo) is a small molecule that has been studied extensively in the field of scientific research. Rac-1-endo is a member of a group of compounds known as bicyclic endo-alkenes, which are known for their ability to interact with proteins. Rac-1-endo has been studied for its potential to modulate protein activity and has been found to have a variety of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of rac-1-[(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]ethan-1-one, endo is not yet fully understood. However, it is believed that this compound interacts with proteins by binding to specific sites on the protein surface. This interaction is thought to modulate the activity of the protein, either by activating or inhibiting its activity.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. Studies have shown that this compound has the ability to modulate the activity of several enzymes, including cyclooxygenase-2, phospholipase A2, and tyrosine kinase. In addition, this compound has been found to have anti-inflammatory, anti-cancer, and anti-viral effects.
Advantages and Limitations for Lab Experiments
Rac-1-[(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]ethan-1-one, endo has been found to be a useful tool in laboratory experiments. One of the main advantages of using this compound is its ability to interact with proteins, allowing for the modulation of protein activity. However, there are some limitations to using this compound in laboratory experiments. For example, this compound is not very stable in solution and is susceptible to oxidation.
Future Directions
There are several potential future directions for research on rac-1-[(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]ethan-1-one, endo. One potential direction is to further explore the mechanism of action of this compound and its interactions with proteins. Another potential direction is to further explore the biochemical and physiological effects of this compound. Additionally, further research could be done to develop more stable forms of this compound for use in laboratory experiments. Finally, further research could be done to explore the potential therapeutic applications of this compound.
Synthesis Methods
Rac-1-[(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]ethan-1-one, endo is synthesized using a three-step process. The first step involves the reaction of a bicyclic endo-alkene with an aldehyde to form an enone. The second step involves the addition of an alcohol to the enone, which results in the formation of an ester. The third step involves the hydrolysis of the ester to form this compound.
Scientific Research Applications
Rac-1-[(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]ethan-1-one, endo has been studied extensively for its potential to modulate protein activity. Studies have shown that this compound has the ability to interact with several proteins, including actin, myosin, and tubulin. This compound has also been found to modulate the activity of several enzymes, including cyclooxygenase-2, phospholipase A2, and tyrosine kinase.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-1-[(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]ethan-1-one, endo involves the conversion of a bicyclic compound to a ketone through a series of reactions.", "Starting Materials": [ "1,5-cyclooctadiene", "m-chloroperoxybenzoic acid", "acetic anhydride", "sodium hydroxide", "ethanol", "sodium borohydride", "acetic acid", "chromic acid", "sodium sulfate", "magnesium sulfate", "sodium bicarbonate", "magnesium", "ethyl acetate", "hexanes" ], "Reaction": [ "1. Epoxidation of 1,5-cyclooctadiene with m-chloroperoxybenzoic acid in acetic anhydride to form the epoxide.", "2. Ring opening of the epoxide with sodium hydroxide in ethanol to form the diol.", "3. Oxidation of the diol with chromic acid in acetic acid to form the ketone.", "4. Reduction of the ketone with sodium borohydride in ethanol to form the alcohol.", "5. Acid-catalyzed dehydration of the alcohol to form the final product.", "6. Purification of the product by extraction with ethyl acetate and washing with sodium bicarbonate, sodium sulfate, and magnesium sulfate, followed by evaporation of the solvent and recrystallization from hexanes." ] } | |
CAS RN |
824-60-2 |
Molecular Formula |
C9H12O |
Molecular Weight |
136.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
